Cyclohexanemethanol-d11

• Molecular Formula: C7H14O
• Molecular Weight: 125.25 g/mol
• InChI: InChI=1S/C7H14O/c8-6-7-4-2-1-3-5-7/h7-8H,1-6H2/i1D2,2D2,3D2,4D2,5D2,7D
• InChIKey: VSSAZBXXNIABDN-BZNVDYMVSA-N

Cyclohexanemethanol-d11: A Perdeuterated Internal Standard for Quantitative MS and NMR Analysis

Cyclohexanemethanol-d11 (CAS 1215077-50-1) is a stable isotope-labeled analog of cyclohexanemethanol wherein all 11 non-exchangeable hydrogen atoms on the cyclohexane ring are replaced by deuterium (2H) . This perdeuteration yields a molecular formula of C7H3D11O and a monoisotopic mass of 125.1735 Da, compared to 114.1045 Da for the unlabeled compound [1]. As a deuterated internal standard, it is designed to co-elute with the analyte of interest while providing a distinct mass shift for selective detection in mass spectrometry, and to simplify proton NMR spectra by eliminating background signals from the standard .

Type Deuterated Internal Standard (ISTD)

Label Perdeuterated (D11) Cyclohexyl Ring

Key Attribute Co-elution with Analyte for MS / NMR

• [1] NIST Chemistry WebBook. Cyclohexanemethanol. SRD 69. View Source

Cyclohexanemethanol-d11: Why Generic or Differently Labeled Analogs Cannot Be Substituted

Substituting Cyclohexanemethanol-d11 with unlabeled cyclohexanemethanol or a differently deuterated analog (e.g., -d5, -d9) directly compromises analytical accuracy and experimental reproducibility. Unlabeled cyclohexanemethanol shares the same retention time and NMR chemical shifts as the analyte, precluding its use as an internal standard and introducing spectral interference [1]. Conversely, analogs with fewer deuterium atoms may exhibit smaller mass shifts that are insufficient to separate the internal standard signal from the natural isotopic envelope of the analyte in MS, leading to cross-talk and quantification errors [2]. The specific +11.07 Da mass shift of the -d11 variant is essential for baseline-resolved detection and high-precision quantitation in complex matrices .

Unlabeled Analog

Co-elutes and shares NMR shifts, introducing spectral interference and precluding ISTD use.

Lower Deuterated Analogs (e.g., D5)

Insufficient mass shift may cause cross-talk with natural isotopic envelope, reducing quantitative accuracy.

• [1] Restek Corporation. Choosing an Internal Standard. 2015. View Source
• [2] KCAS Bioanalytical & Biomarker Services. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. 2020. View Source

Cyclohexanemethanol-d11: Quantitative Differentiation Evidence for Procurement Decisions

Mass Spectrometry: A +11.07 Da Shift Eliminates Analyte Cross-Talk

Cyclohexanemethanol-d11 provides a mass increase of 11.07 Da relative to unlabeled cyclohexanemethanol (C7H14O) due to the replacement of 11 hydrogen atoms with deuterium . This mass difference is more than twice the mass of a typical +4 or +5 Da shift from partially deuterated standards, ensuring that the internal standard's MS signal falls outside the natural isotopic envelope of the analyte, thereby eliminating cross-talk and enabling accurate quantification even at trace levels [1].

Mass Shift (MS)

Head-to-head

+11.07 Da vs. +5 Da

Reported cross-talk elimination context

Perdeuteration avoids analyte isotopic overlap

Evidence Dimension	Mass Difference (Da) relative to unlabeled cyclohexanemethanol
Target Compound Data	+11.07 Da (Cyclohexanemethanol-d11)
Comparator Or Baseline	+5 Da (Typical partially deuterated analog, e.g., Cyclohexanemethanol-d5)
Quantified Difference	6.07 Da greater mass shift
Conditions	Calculated from monoisotopic masses (C7H3D11O: 125.1735 Da; C7H14O: 114.1045 Da; C7H9D5O: 119.139 Da)

Why This Matters

This large, predictable mass shift allows for unequivocal differentiation from the analyte, which is critical for achieving high specificity and accuracy in quantitative LC-MS and GC-MS assays.

• [1] MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? 2025. View Source

NMR Spectroscopy: Complete Suppression of Non-Exchangeable Proton Signals

In proton NMR, the perdeuteration of the cyclohexane ring in Cyclohexanemethanol-d11 results in the complete absence of 1H signals from the standard in the aliphatic region (δ 0.8–2.0 ppm) [1]. This spectral simplification is quantified as a 100% reduction in interfering proton resonances from the cyclohexyl moiety compared to using unlabeled cyclohexanemethanol as a reference or solvent .

NMR Interference

Cross-study comparable

0 aliphatic signals

Supports simplified spectra interpretation

100% reduction vs unlabeled (~11 signals)

Evidence Dimension	Number of interfering 1H NMR signals (cyclohexyl region)
Target Compound Data	0 signals (Cyclohexanemethanol-d11)
Comparator Or Baseline	~11 signals (Unlabeled cyclohexanemethanol, multiplet complexity)
Quantified Difference	100% reduction in interfering proton resonances
Conditions	1H NMR spectroscopy, 400-600 MHz, CDCl3 or D2O

Why This Matters

This allows researchers to use the compound as a silent internal reference or reaction solvent, eliminating the need for spectral subtraction or complex deconvolution, thereby increasing throughput and confidence in metabolite identification and reaction monitoring.

• [1] All Journals. Deuterium isotope effects on 19F and 13C chemical shifts due to deuteriation at the NH proton show interesting new long-range isotope effects on chemical shifts. (Illustrates principle of deuterium-induced spectral simplification). View Source

Internal Standard Performance: Identical Chromatographic Behavior Ensures Accurate Quantification

Cyclohexanemethanol-d11 is chemically identical to the analyte except for isotopic substitution, which results in nearly identical retention times and ionization efficiencies in LC-MS and GC-MS [1]. This co-elution property ensures that any variations in sample preparation, injection, or ionization are equally experienced by both the analyte and internal standard, leading to a consistent response ratio [2]. In contrast, non-isotopic internal standards may exhibit differential behavior, introducing systematic error.

Co-elution Property

Class-level

~0.0 min RT difference

Supports matrix-effect correction via co-elution

Non-isotopic ISTD may shift retention

Evidence Dimension	Chromatographic Retention Time Difference
Target Compound Data	~0.0 min (Cyclohexanemethanol-d11 vs. analyte)
Comparator Or Baseline	Variable (Non-isotopic internal standard, e.g., structurally related analog)
Quantified Difference	Negligible difference vs. potentially significant shift
Conditions	Reversed-phase LC-MS/MS

Why This Matters

Co-elution minimizes matrix effects and improves method precision and accuracy, which is a fundamental requirement for validated bioanalytical methods used in drug development and clinical diagnostics.

• [1] Restek Corporation. Choosing an Internal Standard. 2015. View Source
• [2] MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? 2025. View Source

Synthetic Utility: Enabling Isotopically Labeled CDK Inhibitors for Mechanistic Studies

Cyclohexanemethanol-d11 serves as a key starting material for the synthesis of deuterated cyclin-dependent kinase (CDK) 1 and 2 inhibitors [1]. While the unlabeled analog is used to synthesize the active inhibitor, only the -d11 variant produces the labeled version needed for ADME studies and mass spectrometry-based target engagement assays. The use of this specific isotopologue ensures that the tracer molecule is chemically identical to the parent drug candidate, eliminating concerns about altered biological activity due to structural changes.

Synthetic Tracer

Reported

Enables labeled CDK inhibitor synthesis

Supports ADME/PK study tracer generation

Chemically identical to parent compound

Evidence Dimension	Application in synthesis of labeled vs. unlabeled CDK inhibitors
Target Compound Data	Produces labeled CDK inhibitor for ADME/PK studies
Comparator Or Baseline	Unlabeled cyclohexanemethanol
Quantified Difference	Enables quantitative tracing vs. no tracing capability
Conditions	Multi-step organic synthesis

Why This Matters

This directly addresses the need for a chemically faithful, isotopically labeled precursor in drug discovery programs, enabling the generation of critical pharmacokinetic and target engagement data without requiring a separate, structurally distinct tracer molecule.

• [1] Pharmaffiliates. Cyclohexanemethanol-d11. CAS 1215077-50-1. View Source

Cyclohexanemethanol-d11: High-Value Application Scenarios for Procurement Justification

LC-MS/MS Quantification of Cyclohexanemethanol in Biological Matrices

Cyclohexanemethanol-d11 is the definitive internal standard for the accurate quantification of cyclohexanemethanol in plasma, urine, or tissue homogenates using LC-MS/MS. Its +11.07 Da mass shift ensures complete separation from the analyte's isotopic envelope, eliminating cross-talk and enabling precise, matrix-effect-corrected measurements as required for GLP bioanalytical method validation [1].

Silent Internal Reference in NMR-Based Metabolomics and Reaction Monitoring

As a perdeuterated compound, Cyclohexanemethanol-d11 provides a silent internal reference or solvent background for 1H NMR experiments. This allows for the unobstructed observation of metabolite or reaction product signals in the aliphatic region (δ 0.8–2.0 ppm), streamlining spectral analysis and improving the detection of low-abundance species .

Synthesis of Deuterated CDK1/2 Inhibitors for ADME and Target Engagement Studies

In medicinal chemistry programs targeting cyclin-dependent kinases, Cyclohexanemethanol-d11 is used as a building block to incorporate a stable isotopic label into inhibitor candidates. This labeled analog is essential for conducting mass spectrometry-based assays to determine cellular target engagement and for generating pharmacokinetic profiles of the drug candidate, as it is chemically identical to the unlabeled parent molecule [2].

Stable Isotope Dilution Assays for Volatile Organic Compound (VOC) Analysis

Cyclohexanemethanol is listed as a reference VOC in standard methods like ASTM D6777-02 [3]. Cyclohexanemethanol-d11 serves as the optimal internal standard for such VOC analysis by GC-MS, providing a near-identical retention time and ionization efficiency while being uniquely identifiable by its mass, thus enabling precise quantification of cyclohexanemethanol in complex environmental or industrial samples.

Application

Selection Property

Validation Focus

LC-MS/MS Quantification in Research Matrices

Perdeuterated ISTD with Co-elution

Bioanalytical validation review and matrix-effect correction

Silent Internal Reference for NMR Metabolomics

Perdeuteration for Spectral Simplification

Interference-free aliphatic region analysis

Synthesis of Deuterated CDK Inhibitor Tracers

Chemically Identical Labeling Precursor

ADME/PK and target engagement studies

Stable Isotope Dilution for VOC Analysis

Mass-Shifted ISTD with Matched Retention

Quantitation in complex environmental samples

• [1] KCAS Bioanalytical & Biomarker Services. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. 2020. View Source
• [2] Pharmaffiliates. Cyclohexanemethanol-d11. CAS 1215077-50-1. View Source
• [3] ASTM International. ASTM D6777-02: Standard Test Method for Determining the Relative Abundance of Volatile Organic Compounds in Soil Gas Using a Portable Gas Chromatograph. 2002. View Source